Cas no 473713-83-6 (Ethyl 3-[bis(2-methoxyethyl)amino]propanoate)

• Product Name: Ethyl 3-[bis(2-methoxyethyl)amino]propanoate
• CAS No: 473713-83-6
• MF: C₁₁H₂₃NO₄
• MW: 233.304623842239
• MDL: MFCD14644839
• CID: 4714542
• Update Time: 2025-06-11

Ethyl 3-[bis(2-methoxyethyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[bis(2-methoxyethyl)amino]propanoate
• Ethyl 3-[bis(2-methoxyethyl)amino]propanoate

• MDL： MFCD14644839
• Inchi： 1S/C11H23NO4/c1-4-16-11(13)5-6-12(7-9-14-2)8-10-15-3/h4-10H2,1-3H3
• InChI Key： MTZKHXRIPHAZHO-UHFFFAOYSA-N
• SMILES： O(C)CCN(CCOC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 167
• Topological Polar Surface Area: 48

Additional information on Ethyl 3-[bis(2-methoxyethyl)amino]propanoate

Comprehensive Overview of Ethyl 3-[bis(2-methoxyethyl)amino]propanoate (CAS No. 473713-83-6)

Ethyl 3-[bis(2-methoxyethyl)amino]propanoate (CAS No. 473713-83-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a bis(2-methoxyethyl)amino group, has garnered significant attention due to its potential as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Ethyl 3-[bis(2-methoxyethyl)amino]propanoate synthesis" or "CAS 473713-83-6 applications," reflecting its growing relevance in modern chemical workflows.

The compound's molecular framework combines an ethyl ester moiety with a tertiary amine functionality, making it a valuable building block for designing drug candidates or functional materials. Its solubility in polar solvents and compatibility with green chemistry principles align with current trends toward sustainable synthesis. Recent studies highlight its role in optimizing reaction yields, particularly in catalyzed cross-coupling reactions, a hotspot in organic chemistry research. Queries such as "473713-83-6 solubility" or "bis(2-methoxyethyl)amino derivatives" underscore user interest in its physicochemical properties.

In pharmaceutical contexts, Ethyl 3-[bis(2-methoxyethyl)amino]propanoate is explored for its potential to enhance drug delivery systems, owing to its amphiphilic nature. This aligns with the rising demand for "biocompatible excipients" and "prodrug design"—topics frequently searched in AI-driven drug discovery platforms. Additionally, its stability under mild conditions makes it suitable for high-throughput screening workflows, a critical focus area for labs adopting automation technologies.

From an industrial perspective, the compound's utility extends to agrochemical formulations, where its derivatization potential supports the development of eco-friendly pesticides. Searches like "CAS 473713-83-6 safety data" or "methoxyethylamino esters in agriculture" reflect user concerns about regulatory compliance and environmental impact. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring purity standards meet industry benchmarks.

Innovations in flow chemistry and continuous manufacturing have further amplified interest in Ethyl 3-[bis(2-methoxyethyl)amino]propanoate, as its synthesis can be streamlined in modular reactors. This resonates with the broader shift toward Industry 4.0 in chemical production. Furthermore, computational tools like molecular docking leverage its structural features to predict bioactivity, addressing frequent queries about "473713-83-6 computational modeling."

In summary, Ethyl 3-[bis(2-methoxyethyl)amino]propanoate (CAS No. 473713-83-6) exemplifies the intersection of synthetic utility and sustainability. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring significance, driven by both academic curiosity and industrial demand. As research evolves, this molecule is poised to remain a focal point in discussions about next-generation chemical intermediates.